4-{[(3-fluorophenyl)amino]methyl}-2-iodo-6-methoxyphenol

• IUPAC Name: 4-[(3-fluoroanilino)methyl]-2-iodo-6-methoxyphenol
• InChI: InChI=1S/C14H13FINO2/c1-19-13-6-9(5-12(16)14(13)18)8-17-11-4-2-3-10(15)7-11/h2-7,17-18H,8H2,1H3
• InChI Key: NGLNJQYYLVMQLP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC(=C1)CNC2=CC(=CC=C2)F)I)O
• Molecular Formula: C14H13FINO2
• Molecular Weight: 373.16 g/mol

Description

4-{[(3-fluorophenyl)amino]methyl}-2-iodo-6-methoxyphenol is a chemical compound that has attracted the attention of researchers due to its potential applications in the field of medicine. The compound has been synthesized using various methods, and its mechanism of action has been studied in depth.

Mechanism of Action

The mechanism of action of 4-{[(3-fluorophenyl)amino]methyl}-2-iodo-6-methoxyphenol involves the inhibition of various enzymes and signaling pathways that are involved in the development and progression of diseases. The compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that is involved in the production of prostaglandins that cause inflammation and pain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-{[(3-fluorophenyl)amino]methyl}-2-iodo-6-methoxyphenol have been extensively studied. The compound has been found to reduce the production of inflammatory cytokines and chemokines, which are involved in the development of inflammatory diseases. It has also been found to induce apoptosis (programmed cell death) in cancer cells, thereby inhibiting their growth and proliferation.

Advantages and Limitations for Lab Experiments

The advantages of using 4-{[(3-fluorophenyl)amino]methyl}-2-iodo-6-methoxyphenol in lab experiments include its potent anti-inflammatory, analgesic, and anti-cancer properties. However, the limitations of using this compound include its potential toxicity and the need for further studies to determine its pharmacokinetics and pharmacodynamics.

Future Directions

There are several future directions for research on 4-{[(3-fluorophenyl)amino]methyl}-2-iodo-6-methoxyphenol. These include:
1. Further studies to determine the pharmacokinetics and pharmacodynamics of the compound in animal models and humans.
2. Development of novel formulations and delivery systems for the compound to improve its efficacy and safety.
3. Investigation of the potential use of the compound in the treatment of other diseases such as autoimmune disorders and infectious diseases.
4. Identification of the molecular targets of the compound and the signaling pathways involved in its mechanism of action.
5. Studies to determine the potential toxicity of the compound and the development of strategies to mitigate its adverse effects.
In conclusion, 4-{[(3-fluorophenyl)amino]methyl}-2-iodo-6-methoxyphenol is a promising chemical compound that has potential applications in the field of medicine. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound for the development of novel therapeutics.

Synthesis Methods

The synthesis method of 4-{[(3-fluorophenyl)amino]methyl}-2-iodo-6-methoxyphenol involves the reaction between 3-fluoroaniline and 2-iodo-4-methoxyphenol in the presence of a suitable catalyst. The reaction is carried out under controlled conditions, and the yield of the compound can be improved by optimizing the reaction parameters.

Scientific Research Applications

4-{[(3-fluorophenyl)amino]methyl}-2-iodo-6-methoxyphenol has been extensively studied for its potential applications in the field of medicine. The compound has been found to exhibit anti-inflammatory, analgesic, and anti-cancer properties. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.